Cas no 1223097-20-8 (6"-O-acetylisovitexin)

• Product Name: 6"-O-acetylisovitexin
• CAS No: 1223097-20-8
• MF: C₂₃H₂₂O₁₁
• MW: 474.414187908173
• CID: 836779
• PubChem ID: 91895464
• Update Time: 2025-04-19

6"-O-acetylisovitexin Chemical and Physical Properties

Names and Identifiers

• 6"-O-acetylisovitexin
• [ "" ]
• 1223097-20-8
• 6'-O-acetylisovitexin
• [6-[5,7-Dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-6-yl]-3,4,5-trihydroxyoxan-2-yl]methyl acetate
• 6/-O-acetylisovitexin

• Inchi： 1S/C23H22O11/c1-9(24)32-8-16-19(28)21(30)22(31)23(34-16)18-13(27)7-15-17(20(18)29)12(26)6-14(33-15)10-2-4-11(25)5-3-10/h2-7,16,19,21-23,25,27-31H,8H2,1H3/t16-,19-,21+,22-,23+/m1/s1
• InChI Key： FNDIFZKJJZQTQL-QJLVSEQISA-N
• SMILES： O1[C@H](COC(C)=O)[C@H]([C@@H]([C@H]([C@@H]1C1C(=CC2=C(C(C=C(C3C=CC(=CC=3)O)O2)=O)C=1O)O)O)O)O

Computed Properties

• Exact Mass: 474.11600
• Monoisotopic Mass: 474.11621151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 183Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 787.9±60.0 °C at 760 mmHg
• Flash Point: 274.1±26.4 °C
• PSA: 187.12000
• LogP: 0.66250
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

6"-O-acetylisovitexin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid C-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid C-glycosides
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone